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Compound of Interest

2' 3-O-Isopropylideneadenosine-

13C5

Cat. No. B1665024

Compound Name:

For researchers, scientists, and professionals in drug development, the quality and reliability of
analytical standards are paramount. This guide provides a comparative analysis of available
2',3'-O-lsopropylideneadenosine-3Cs analytical standards, offering a clear overview of product
specifications, certification details, and the experimental protocols underpinning their quality
control. This isotopically labeled internal standard is crucial for accurate quantification in mass
spectrometry-based studies, such as pharmacokinetic analyses and metabolic research.

Product Comparison

While the market for the specific 2',3'-O-Isopropylideneadenosine-13Cs standard is niche, a
direct product from MedChemExpress (MCE) is available. For comparative purposes, we are
including closely related tosylated analogues, which may serve as precursors or alternative
standards in certain applications.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1665024?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665024?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

Feature

MedChemExpress

Benchchem

United States
Biological

Product Name

2',3-0-
Isopropylideneadenosi
ne-13Cs

2',3-0-
Isopropylidene-5'-O-

tosyladenosine-13Cs

2',3-0-
Isopropylidene-5'-O-

tosyladenosine-13Cs

Catalog Number HY-W008048S B1160911 421236[1]
Molecular Formula Cs!3CsH17NsO4 C1513CsH23Ns06S C1513CsH23Ns06S[1]
Molecular Weight 312.27 466.45 466.45[1]

>98% (General claim
Purity by MCE for their Usually 95% Highly Purified[1]

labeled compounds)

Isotopic Enrichment

>99% (General claim
by MCE for their

labeled compounds)

Not specified

Not specified

Certification

Certificate of Analysis
(CoA) provided with

product.

For research use only.
Not for human or

veterinary use.

For research use only.

Analytical Data on
CoA

Typically includes
LCMS and/or NMR
data confirming

structure and purity.

Not specified

Not specified

Experimental Protocols

The certification of analytical standards like 2',3'-O-Isopropylideneadenosine-13Cs involves a

series of rigorous analytical tests to confirm the structure, purity, and isotopic enrichment of the

compound. While specific protocols are proprietary to each manufacturer, the following

represents a standard workflow for the quality control of such standards.

Structural Elucidation and Identity Confirmation

» Nuclear Magnetic Resonance (NMR) Spectroscopy:
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o 'H NMR: To confirm the proton skeleton of the molecule. The spectrum is compared
against the unlabeled standard to ensure the correct structure.

o 13C NMR: To confirm the carbon skeleton and the positions of the 13C labels. The enriched
carbons will show significantly enhanced signals.

e Mass Spectrometry (MS):

o High-Resolution Mass Spectrometry (HRMS): To determine the accurate mass of the
molecule, confirming the elemental composition and the incorporation of the five 13C
atoms.

o LC-MS/MS: To further confirm the identity by comparing the fragmentation pattern with the
unlabeled standard.

Purity Assessment

e High-Performance Liquid Chromatography (HPLC):

o An HPLC method with a suitable column (e.g., C18) and mobile phase is developed to
separate the main compound from any impurities.

o Detection is typically performed using a UV detector at a wavelength where the adenosine
moiety has maximum absorbance (around 260 nm).

o Purity is calculated based on the area percentage of the main peak.
e Liquid Chromatography-Mass Spectrometry (LC-MS):

o LC-MS is used to identify and quantify any impurities that may not be resolved or detected
by HPLC-UV.

Isotopic Enrichment Determination

e Mass Spectrometry (MS):

o The isotopic distribution of the molecular ion is analyzed to determine the percentage of
the M+5 peak (representing the fully 3Cs labeled molecule) relative to other isotopic
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peaks. This provides a measure of the isotopic enrichment.

Anal Structural Elucidation
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Chemical Synthesis ) p(.;[r:;{( LC-MS)
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Certification Workflow for Isotope-Labeled Standards

Signaling Pathways and Applications

2',3'-O-Isopropylideneadenosine is a derivative of adenosine, a key signaling molecule. While
the isopropylidene group is primarily for chemical protection and solubility modification, the
adenosine core interacts with adenosine receptors (A1, Aza, Aze, and As). These receptors are
G-protein coupled receptors (GPCRs) that modulate various downstream signaling pathways,
including the adenylyl cyclase/cAMP pathway. The 13Cs-labeled version is an indispensable tool

for tracing the parent molecule in complex biological matrices.
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Cellular Interaction
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Simplified Adenosine Receptor Signaling Pathway
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Conclusion

For researchers requiring a 2',3'-O-Isopropylideneadenosine-13Cs analytical standard,
MedChemExpress appears to be the primary commercial source. While direct competitors for
this exact molecule are not readily apparent, related tosylated compounds are available from
suppliers like Benchchem and United States Biological. The choice of standard will depend on
the specific requirements of the analytical method. It is always recommended to obtain a lot-
specific Certificate of Analysis to ensure the quality and suitability of the standard for its
intended application. The experimental protocols outlined above provide a general framework
for the rigorous quality control that should be expected for such a critical analytical reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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